Cas no 55901-91-2 (3(2H)-Pyridazinone, 6-(4-ethylphenyl)-4,5-dihydro-)

• Product Name: 3(2H)-Pyridazinone, 6-(4-ethylphenyl)-4,5-dihydro-
• CAS No: 55901-91-2
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 350308
• PubChem ID: 4299758
• Update Time: 2025-04-19

3(2H)-Pyridazinone, 6-(4-ethylphenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(4-ethylphenyl)-4,5-dihydro-
• 3-(4-ethylphenyl)-4,5-dihydro-1H-pyridazin-6-one
• 6-(4-ethylphenyl)-4,5-dihydropyridazin-3(2H)-one
• AKOS003397722
• EU-0095952
• HMS3535L16
• 55901-91-2
• DTXSID40401693
• HMS1509J04
• SR-01000102401-1
• BRD-K13709104-001-01-9
• ChemDiv3_012874
• SR-01000102401
• CCG-34107
• 6-(4-ethylphenyl)-4,5-dihydro-3(2H)-pyridazinone

• Inchi： 1S/C12H14N2O/c1-2-9-3-5-10(6-4-9)11-7-8-12(15)14-13-11/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key： QUNQDHIBLIKEMT-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC(=CC=2)CC)=NN1

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46